N-[5-({2-[(2,5-dimethoxyphenyl)amino]-2-oxoethyl}thio)-1,3,4-thiadiazol-2-yl]-3-phenylpropanamide

• IUPAC Name: N-[5-[2-(2,5-dimethoxyanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-3-phenylpropanamide
• InChI: InChI=1S/C21H22N4O4S2/c1-28-15-9-10-17(29-2)16(12-15)22-19(27)13-30-21-25-24-20(31-21)23-18(26)11-8-14-6-4-3-5-7-14/h3-7,9-10,12H,8,11,13H2,1-2H3,(H,22,27)(H,23,24,26)
• InChI Key: RXOWGZCUVUQCQR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)CSC2=NN=C(S2)NC(=O)CCC3=CC=CC=C3
• Molecular Formula: C21H22N4O4S2
• Molecular Weight: 458.6 g/mol

Description

Synthesis Analysis

The synthesis of related compounds typically involves multi-step reactions, starting from basic chemical precursors. For example, derivatives of 1,3,4-thiadiazole can be synthesized through reactions involving thiourea and iodine or chloroacetylbenzene, leading to compounds with potential biological activity (Pavlova et al., 2022). Microwave-assisted synthesis methods have also been employed to synthesize thiadiazole derivatives, highlighting the efficiency and efficacy of modern synthesis techniques (Tiwari et al., 2017).

Molecular Structure Analysis

The molecular structure of thiadiazole derivatives is often elucidated using X-ray diffraction and spectral analysis techniques. For instance, the crystal structure of certain thiadiazole compounds has been determined to crystallize in specific space groups, with hydrogen bond interactions stabilizing the molecular structure (Sharma et al., 2016). Such analyses provide detailed insights into the geometric and electronic configurations of these compounds, which are crucial for understanding their chemical behavior and potential interactions.

Chemical Reactions and Properties

Thiadiazole derivatives participate in a variety of chemical reactions, reflecting their versatile chemical properties. For example, reactions involving thiadiazole compounds can lead to the formation of novel structures with significant biological activities. The reactivity of these compounds under different conditions, such as oxidative dimerization, is a subject of active research, contributing to the development of new synthetic methodologies and compounds with improved properties (Patil et al., 2009).

Physical Properties Analysis

The physical properties of thiadiazole derivatives, such as solubility, melting point, and crystalline structure, are closely related to their molecular structure. These properties are essential for determining the compound's suitability for various applications, including pharmaceutical formulations and material science. Studies often utilize techniques like Hirshfeld surface analysis to understand the intermolecular interactions that influence these physical properties (Prabhuswamy et al., 2016).

Chemical Properties Analysis

The chemical properties of thiadiazole derivatives, including reactivity, stability, and interaction with biological targets, are fundamental aspects of their research. Molecular docking studies, for instance, have been employed to predict interactions with biological enzymes, suggesting potential applications in drug development (Pavlova et al., 2022). Additionally, the exploration of their antimicrobial and anticancer activities further demonstrates the broad spectrum of chemical properties relevant to pharmaceutical sciences.

Future Directions

The future directions for research on this compound would depend on its intended use. If it’s a potential drug, for example, it would need to undergo preclinical testing, including studies of its pharmacokinetics and pharmacodynamics, followed by clinical trials.